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For Researchers, Scientists, and Drug Development Professionals

Introduction to HO-PEG24-CH2CH2COOH
HO-PEG24-CH2CH2COOH, also known as O-(2-Carboxyethyl)-O'-(2-

hydroxyethyl)polyethylene glycol, is a high-purity, monodisperse polyethylene glycol (PEG)

derivative. It is a heterobifunctional linker, meaning it possesses two different reactive

functional groups at its termini: a hydroxyl (-OH) group and a propionic acid (-COOH) group.[1]

This structure makes it an exceptionally versatile tool in bioconjugation, drug delivery, and

materials science.[2][3]

The PEG component consists of 24 repeating ethylene oxide units, which imparts

hydrophilicity, biocompatibility, and a flexible spacer arm to the molecule.[4] These properties

are crucial for improving the pharmacokinetic and pharmacodynamic profiles of conjugated

molecules.[5][6] Key benefits of utilizing PEG linkers like HO-PEG24-CH2CH2COOH include

enhanced solubility of hydrophobic compounds, increased stability against enzymatic

degradation, prolonged circulation half-life by reducing renal clearance, and decreased

immunogenicity by masking antigenic sites.[4][5][7]

This guide provides a comprehensive overview of the technical specifications, applications, and

experimental protocols associated with HO-PEG24-CH2CH2COOH.
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The precise, non-polydisperse nature of this molecule ensures batch-to-batch consistency and

reproducibility in experimental applications.[2]

Property Data Reference(s)

Chemical Name

O-(2-Carboxyethyl)-O'-(2-

hydroxyethyl)polyethylene

glycol

[1]

Synonyms
Hydroxyl-PEG24-Propionic

Acid
[1]

Molecular Formula C51H102O27 [8]

Molecular Weight 1147.34 g/mol [8][9]

PEG Chain Length (n) 24 ethylene glycol units [8]

Appearance White solid or viscous liquid [1][8]

Purity ≥ 95% [8]

Solubility

Soluble in water and most

organic solvents (e.g., DMF,

DMSO)

[1][10][11]

Storage Conditions
Store at -20°C, desiccated for

long-term storage.
[7][8][12]

Applications in Research and Drug Development
The dual functionality of HO-PEG24-CH2CH2COOH allows for sequential or orthogonal

conjugation strategies, making it a valuable component in the construction of complex

biomolecular architectures.

Antibody-Drug Conjugates (ADCs): The PEG linker can connect a cytotoxic payload to a

monoclonal antibody.[13][14] The linker's length and hydrophilicity can help to improve the

ADC's solubility, reduce aggregation, and optimize the drug-to-antibody ratio (DAR).[13][15]

The propionic acid can be activated to react with amine groups on the antibody, while the

hydroxyl group can be used for further modification or payload attachment.
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PROTACs: In Proteolysis Targeting Chimeras (PROTACs), this molecule can serve as the

central linker connecting a ligand for a target protein and a ligand for an E3 ubiquitin ligase,

facilitating targeted protein degradation.[9][14]

Small Molecule-Drug Conjugates (SMDCs): Similar to ADCs, SMDCs use small molecule

ligands for targeting. The PEG linker improves the pharmacokinetic properties of the

conjugate, aiding in its delivery to tumor tissues.[16]

Surface Modification: The linker can be used to functionalize surfaces like nanoparticles,

quantum dots, or self-assembled monolayers.[12][17] The PEG chain forms a hydrophilic

layer that reduces non-specific protein binding, while the terminal groups allow for the

attachment of targeting ligands or other molecules.[1][17]

Hydrogel Formation: The bifunctional nature of the molecule allows it to act as a cross-linker

in the formation of biocompatible hydrogels for tissue engineering and controlled drug

release applications.[18]

Experimental Protocols
The most common application of the propionic acid moiety is its conjugation to primary amines

(e.g., lysine residues on proteins) through the formation of a stable amide bond. This is typically

achieved via carbodiimide chemistry.

Activation of the Carboxylic Acid using EDC/NHS
Chemistry
This two-step protocol first activates the carboxyl group with 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) to create a semi-

stable, amine-reactive NHS ester.[7][12] This activated linker can then be reacted with an

amine-containing molecule.

Materials:

HO-PEG24-CH2CH2COOH

EDC-HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)
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NHS (N-hydroxysuccinimide) or Sulfo-NHS for aqueous reactions

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 4.7-6.0.

[7][12]

Reaction Buffer: Amine-free buffer, pH 7.2-8.0 (e.g., PBS, HEPES, Borate).[12][17]

Amine-containing molecule (e.g., protein, peptide)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine)

Procedure:

Reagent Preparation: Equilibrate all reagents to room temperature before use. Prepare stock

solutions of the PEG linker, EDC, and NHS in an appropriate solvent (e.g., activation buffer

for aqueous reactions, or anhydrous DMF/DMSO for organic phase reactions).[12][17]

Carboxyl Activation:

Dissolve HO-PEG24-CH2CH2COOH in Activation Buffer.

Add a 2-10 fold molar excess of EDC and NHS (or Sulfo-NHS) to the PEG solution.[12]

Incubate the reaction for 15-30 minutes at room temperature.[7][12] The reaction is most

efficient at pH 4.5-6.0.[17]

Conjugation to Amines:

Immediately add the activated NHS-ester solution to the amine-containing molecule, which

has been dissolved in a reaction buffer (pH 7.2-8.0).[12][17] The reaction with primary

amines is most efficient at this pH range.

Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

Quenching: Stop the reaction by adding a quenching buffer, such as hydroxylamine or Tris,

to hydrolyze any unreacted NHS esters.[4]
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Purification: Remove excess reagents and byproducts from the final conjugate using

appropriate methods such as dialysis, size-exclusion chromatography (SEC), or tangential

flow filtration (TFF).

Visualized Workflows and Pathways
Diagram 1: EDC/NHS Activation and Amine Coupling
Workflow
This diagram illustrates the general chemical workflow for activating the carboxylic acid end of

the linker and its subsequent conjugation to a primary amine on a target molecule, such as a

protein.
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Step 1: Carboxyl Activation (pH 4.7-6.0)

Step 2: Amine Conjugation (pH 7.2-8.0)

HO-PEG24-COOH

HO-PEG24-CO-NHS
(Amine-Reactive Ester)

 15-30 min @ RT 

EDC + NHS

Target Molecule
(e.g., Protein-NH2)

 Add to Target 

HO-PEG24-Linker-Target
(Stable Amide Bond)

Click to download full resolution via product page

Caption: Workflow for two-step EDC/NHS activation and subsequent amine conjugation.

Diagram 2: Role in Antibody-Drug Conjugate (ADC)
Action
This diagram shows the conceptual pathway of an ADC utilizing a PEG linker. The linker

connects the antibody to the drug, which is then internalized by a target cancer cell, leading to

payload release.
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Systemic Circulation
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(Antibody-PEG-Drug)

Tumor Antigen
(Receptor)

1. Binding Endosome2. Internalization Lysosome3. Trafficking Released Drug
Payload

4. Payload Release
(Linker Cleavage) Cell Death

(Apoptosis)
5. Cytotoxicity
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Caption: Mechanism of action for an ADC utilizing a PEG linker for targeted drug delivery.

This document is intended for research use only. The experimental protocols provided are

general guidelines and may require optimization for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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